Cas no 117382-22-6 (2-Bromotetrafluoroethyl 1,2,2,2-tetrafluoroethyl ether)

• Product Name: 2-Bromotetrafluoroethyl 1,2,2,2-tetrafluoroethyl ether
• CAS No: 117382-22-6
• MF: C₄HBrF₈O
• MW: 296.941368818283
• CID: 1206798
• PubChem ID: 44717717
• Update Time: 2025-10-27

2-Bromotetrafluoroethyl 1,2,2,2-tetrafluoroethyl ether Chemical and Physical Properties

Names and Identifiers

• 1-bromo-1,1,2,2-tetrafluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane
• LogP
• MFCD09864692
• 2-Bromotetrafluoroethyl 1,2,2,2-tetrafluoroethyl ether
• AKOS005762909
• 117382-22-6

• Inchi： 1S/C4HBrF8O/c5-3(10,11)4(12,13)14-1(6)2(7,8)9/h1H
• InChI Key： PQYYZHFOOPHVJM-UHFFFAOYSA-N
• SMILES： BrC(C(OC(C(F)(F)F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 295.90823
• Monoisotopic Mass: 295.90830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on 2-Bromotetrafluoroethyl 1,2,2,2-tetrafluoroethyl ether

Chemical Compound CAS No. 117382-22-6: 2-Bromotetrafluoroethyl 1,2,2,2-Tetrafluoroethyl Ether

The chemical compound with CAS No. 117382-22-6, commonly referred to as 2-Bromotetrafluoroethyl 1,2,2,2-Tetrafluoroethyl Ether, is a highly specialized organobromine compound. This compound is characterized by its unique structure, which includes a bromine atom attached to a tetrafluoroethyl group and an ether linkage to another tetrafluoroethyl group. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of organobromine compounds like this one in various applications across the chemical industry. For instance, research has shown that such compounds can serve as intermediates in the synthesis of advanced materials and pharmaceuticals. The bromine atom in the molecule acts as a leaving group in substitution reactions, making it highly valuable in organic synthesis.

The tetrafluoroethyl group present in this compound is known for its stability and inertness due to the strong carbon-fluorine bonds. This makes the compound resistant to environmental degradation and suitable for use in harsh chemical environments. Additionally, the ether linkage in the molecule enhances its solubility in polar solvents, which is advantageous for its use in reaction media.

In terms of synthesis, CAS No. 117382-22-6 can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater purity. The use of transition metal catalysts has been particularly promising in streamlining the production process.

The application of organobromine ethers like this compound extends into areas such as polymer chemistry and electronics. For example, they can be used as precursors for the synthesis of fluoropolymers with unique thermal and mechanical properties. In the electronics industry, these compounds are being explored for their potential in creating advanced dielectric materials.

From an environmental perspective, understanding the fate and transport of CAS No. 117382-22-6 is crucial. Studies have shown that while the compound is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. This knowledge is essential for assessing its impact on ecosystems and developing strategies for safe handling and disposal.

In conclusion, CAS No. 117382-22-6 (2-Bromotetrafluoroethyl 1,2,2,2-Tetrafluoroethyl Ether) represents a versatile compound with significant potential across multiple industries. Its unique chemical properties and reactivity make it a valuable tool in organic synthesis and material science. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.